5-{[(E)-(2-chloro-6-fluorophenyl)methylidene]amino}-6-imino-2-oxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile

• IUPAC Name: 6-amino-5-[(2-chloro-6-fluorophenyl)methylideneamino]-2-oxo-1-phenylpyrimidine-4-carbonitrile
• InChI: InChI=1S/C18H11ClFN5O/c19-13-7-4-8-14(20)12(13)10-23-16-15(9-21)24-18(26)25(17(16)22)11-5-2-1-3-6-11/h1-8,10H,22H2
• InChI Key: KMKKYKMCFBAKPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=C(C(=NC2=O)C#N)N=CC3=C(C=CC=C3Cl)F)N
• Molecular Formula: C18H11ClFN5O
• Molecular Weight: 367.8 g/mol
• CAS No.: 1159976-68-7

Description

5-{[(E)-(2-chloro-6-fluorophenyl)methylidene]amino}-6-imino-2-oxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile is a useful research compound. Its molecular formula is C18H11ClFN5O and its molecular weight is 367.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Pyridine and Fused Pyridine Derivatives

Research into pyridine and its derivatives, such as the synthesis of a new series of pyridine and fused pyridine derivatives, highlights the compound's potential in generating a variety of chemically related structures. These derivatives exhibit diverse reactivity, allowing for the creation of isoquinoline, pyrido [2,3-d] pyrimidine, and other pyridine carbonitriles, suggesting applications in the development of novel chemical entities for further pharmacological evaluation S. A. Al-Issa, 2012.

Anti-inflammatory Activity of Pyrazolo[3,4-d] Pyrimidines

The synthesis of pyrazolo[3,4-d]pyrimidines and their evaluation for anti-inflammatory activity demonstrate the compound's application in medicinal chemistry. By manipulating the chemical structure, researchers have developed derivatives with potential as novel anti-inflammatory agents, highlighting the therapeutic applications of these compounds A. El-Dean et al., 2016.

Antimicrobial and Antitumor Potential

Studies on the synthesis of pyrazolo[3,4-d]pyrimidine derivatives and their anti-bacterial activity indicate the compound's utility in addressing bacterial infections. The development of these derivatives through environmentally friendly reactions presents a promising approach for creating new antimicrobials. Moreover, their evaluation against human tumor cell lines suggests potential anticancer applications, marking an important step in the search for novel chemotherapeutics S. Rostamizadeh et al., 2013.

Novel Synthesis Methods

Research into new synthesis methods for pyrimidine derivatives, such as those involving ultrasound-mediated techniques, showcases the compound's role in advancing synthetic chemistry. These methods not only provide a more efficient and environmentally friendly approach to synthesizing complex molecules but also open the door to creating a wide array of derivatives with potential biological activities S. Tiwari et al., 2016.